Cas no 2306274-48-4 (6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride)

• Product Name: 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride
• CAS No: 2306274-48-4
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• CID: 5302565
• Update Time: 2026-03-10

6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane, 6-(trifluoromethyl)-, hydrochloride (1:1)
• 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride

• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)6-1-2-11-4-5(6)3-6;/h5,11H,1-4H2;1H
• InChI Key： CPWSZRCOBDWKGT-UHFFFAOYSA-N
• SMILES： C(C12CCNCC1C2)(F)(F)F.Cl

Additional information on 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride

Introduction to 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride (CAS No: 2306274-48-4)

The compound 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride, identified by its CAS number 2306274-48-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense interest in both academic research and industrial development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of bicyclic structures due to their potential to enhance binding affinity and selectivity in drug design. The bicyclo[4.1.0]heptane scaffold, particularly when functionalized with substituents such as a trifluoromethyl group, has shown promise in various therapeutic applications. The presence of the azabicyclo framework introduces nitrogen atoms, which can serve as hydrogen bond donors or acceptors, further modulating the pharmacokinetic properties of the molecule.

The hydrochloride salt form of this compound is particularly noteworthy, as it enhances solubility and stability, making it more amenable for formulation into various pharmaceutical dosage forms. This aspect is crucial for drug development, where bioavailability and shelf life are critical parameters.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry due to their ability to improve metabolic stability and lipophilicity. The incorporation of a trifluoromethyl group at the 6-position of the bicyclo[4.1.0]heptane ring in 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride has been shown to enhance its interaction with biological targets, thereby increasing its therapeutic efficacy.

The azabicyclo moiety itself contributes to the compound's unique pharmacological profile by introducing a nitrogen-rich environment that can interact with various biological receptors and enzymes. This structural feature has been exploited in the design of novel compounds targeting neurological disorders, where precise modulation of receptor binding is essential.

One of the most compelling aspects of this compound is its potential in the treatment of inflammatory diseases. Emerging research indicates that compounds with similar scaffolds can inhibit inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The trifluoromethyl group further enhances this effect by improving binding affinity and selectivity.

The synthesis of 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride presents significant challenges due to the complexity of the bicyclic structure and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it possible to access such molecules with high yields and purity, opening up new avenues for drug discovery.

In conclusion, 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane;hydrochloride represents a promising candidate for further therapeutic development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive molecule for drug design in various therapeutic areas, particularly those involving inflammation and neurological disorders.